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Compound of Interest

Compound Name: N-(3-Methylbutyl)acetamide

Cat. No.: B088304 Get Quote

Introduction to N-(3-Methylbutyl)acetamide
N-(3-Methylbutyl)acetamide, also known as N-isopentylacetamide, is an organic compound

classified as an acetamide. Its structure features a 3-methylbutyl group attached to the nitrogen

atom of an acetamide moiety.[1] This compound is relevant in various chemical and research

applications.

Molecular Formula and Composition
The chemical formula for N-(3-Methylbutyl)acetamide is C₇H₁₅NO.[1][2][3] This formula

indicates that each molecule is composed of seven carbon atoms, fifteen hydrogen atoms, one

nitrogen atom, and one oxygen atom.

Calculation of Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The standard atomic weights for the elements in N-(3-
Methylbutyl)acetamide are:

Carbon (C): approximately 12.011 atomic mass units (amu)[4][5]

Hydrogen (H): approximately 1.008 amu[6][7][8]

Nitrogen (N): approximately 14.007 amu[9][10]

Oxygen (O): approximately 15.999 amu[11][12]
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The calculated molecular weight is approximately 129.20 g/mol .[1] More precise

measurements indicate a molecular weight of 129.2001.[2][3]

Data Presentation: Elemental Contribution to Molecular
Weight

Element Symbol Count
Standard
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 7 12.011 84.077

Hydrogen H 15 1.008 15.120

Nitrogen N 1 14.007 14.007

Oxygen O 1 15.999 15.999

Total 129.203

Molecular Structure Visualization
The structural arrangement of atoms within the N-(3-Methylbutyl)acetamide molecule is

crucial for understanding its chemical properties.

Molecular structure of N-(3-Methylbutyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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